Cas no 3190-70-3 (N-Carboxyleucine Anhydride)

• Product Name: N-Carboxyleucine Anhydride
• CAS No: 3190-70-3
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD03411292
• CID: 308425
• PubChem ID: 10236023
• Update Time: 2025-04-19

N-Carboxyleucine Anhydride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Isobutyloxazolidine-2,5-dione
• (S)-4-ISOBUTYL-OXAZOLIDINE-2,5-DIONE
• 2,5-Oxazolidinedione,4-(2-methylpropyl)-, (4S)-
• N-Carboxyleucine Anhydride
• N-Carboxy-L-leucine anhydride
• L-4-isobutyl-1,3-oxazolidine-2,5-dione
• L-Leucine NCA
• L-Leucine N-carboxyanhydride
• L-Leu-NCA
• N-carboxyanhydride of L-leucine
• (S)-(-)-4-Isobutyloxazolidine-2,5-Dione
• (S]-4-(2-Methylpropyl)-2,5-oxazolidinedione
• J-650066
• FD21855
• CS-0031376
• L-Leucin- N-carboxyanhydrid
• (4S)-4-Isobutyl-1,3-oxazolidine-2,5-dione
• (S)-4-(2-Methylpropyl)-2,5-oxazolidinedione
• DS-5119
• 2,5-Oxazolidinedione, 4-(2-methylpropyl)-, (S)-
• (4S)-4-(2-methylpropyl)-1,3-oxazolidine-2,5-dione
• AKOS016843645
• 3190-70-3
• MFCD03411292
• JHWZWIVZROVFEM-YFKPBYRVSA-N
• (4S)-4-Isobutyloxazolidine-2,5-dione
• N-Carboxyanhydride L-leucine; N-Carboxyleucine anhydride; NSC 351903
• Leu-NCA
• SCHEMBL265958

• MDL： MFCD03411292
• Inchi： 1S/C7H11NO3/c1-4(2)3-5-6(9)11-7(10)8-5/h4-5H,3H2,1-2H3,(H,8,10)/t5-/m0/s1
• InChI Key： JHWZWIVZROVFEM-YFKPBYRVSA-N
• SMILES： O1C(N[C@H](C1=O)CC(C)C)=O

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Melting Point: 76-77°C
• PSA: 55.40000
• LogP: 0.99630

N-Carboxyleucine Anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：Inert atmosphere,Room Temperature(BD48111)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives